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Abstract: This technical guide provides a comprehensive overview of the molecular weight and

density of titanium chlorides, specifically addressing the compounds historically referred to as

"titanous chloride." It is intended for researchers, scientists, and professionals in drug

development and materials science who require precise and reliable data on these

compounds. This document clarifies the nomenclature, presents key physicochemical data in a

structured format, details relevant experimental protocols for property determination, and

visualizes fundamental chemical processes and workflows.

Introduction and Nomenclature
The term "titanous chloride" is an older, non-systematic name that can create ambiguity.

Historically, it has been used to refer to titanium chlorides where titanium exhibits a lower

oxidation state. Modern IUPAC nomenclature clarifies these compounds based on the specific

oxidation state of the titanium atom. This guide will focus on the two primary lower-oxidation-

state titanium chlorides:

Titanium(II) Chloride (TiCl₂): Also known as titanium dichloride.

Titanium(III) Chloride (TiCl₃): Also known as titanium trichloride.

Both compounds are highly reactive, air-sensitive solids with distinct properties and

applications. Titanium(III) chloride, for instance, is a well-known catalyst in the production of
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polyolefins, while titanium(II) chloride is a powerful reducing agent and a precursor for various

titanium complexes.[1] Given their sensitivity, handling and characterization require inert

atmosphere conditions.

Physicochemical Data
The core physical properties of Titanium(II) chloride and Titanium(III) chloride are summarized

below. These values represent the most commonly cited data in scientific literature.

Titanium(II) Chloride (TiCl₂)
Titanium(II) chloride is a black, crystalline solid.[2][3] It can be synthesized via the thermal

disproportionation of titanium(III) chloride at approximately 500 °C.[1][3]

Property Value Units

Molecular Weight 118.77 g/mol

Density 3.13 g/cm³

Appearance Black hexagonal crystals -

Melting Point 1,035 °C

Data sourced from references:[2][3][4]

Titanium(III) Chloride (TiCl₃)
Titanium(III) chloride typically appears as red-violet or purple crystals and exists in several

polymorphs (α, β, γ, δ), which can slightly affect its properties.[1][5] It is most commonly

produced by the reduction of titanium(IV) chloride (TiCl₄).[1]
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Property Value Units

Molecular Weight 154.23 (avg.) g/mol

Density 2.64 g/cm³

Appearance Red-violet crystals -

Melting Point ~440 (decomposes) °C

Data sourced from references:[1][5][6][7][8]

Visualized Relationships and Workflows
Molecular Weight Derivation
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The following diagram illustrates this fundamental relationship for both TiCl₂ and TiCl₃.

Titanium Atom Chlorine Atom

Titanium(II) Chloride Titanium(III) Chloride

Titanium (Ti)
Atomic Weight: 47.87 u

TiCl₂
Molecular Weight:

47.87 + 2 * 35.45 = 118.77 g/mol

1x

TiCl₃
Molecular Weight:

47.87 + 3 * 35.45 = 154.22 g/mol

1x

Chlorine (Cl)
Atomic Weight: 35.45 u

2x 3x
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Diagram 1: Calculation of Molecular Weights.

Synthesis Relationship: Disproportionation
Titanium(II) chloride can be formed from Titanium(III) chloride through a thermal

disproportionation reaction. This process involves heating TiCl₃, causing it to react with itself to

form a more reduced species (TiCl₂) and a more oxidized species (TiCl₄).

2x Titanium(III) Chloride
(TiCl₃)

Heat (~500 °C)
Thermal Disproportionation

Titanium(II) Chloride
(TiCl₂)

Titanium(IV) Chloride
(TiCl₄)

Click to download full resolution via product page

Diagram 2: Synthesis of TiCl₂ from TiCl₃.

Experimental Protocols
Accurate determination of density for air- and moisture-sensitive compounds like titanium

chlorides requires specialized techniques.

Density Determination via Gas Pycnometry
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Gas pycnometry is a preferred method for determining the skeletal density of solid materials, as

it does not require a liquid medium and can be performed under an inert atmosphere,

preventing sample decomposition.[9]

Objective: To determine the density of a solid titanium chloride sample using a helium

pycnometer.

Materials:

Helium pycnometer

Analytical balance (readable to 0.0001 g)

Solid titanium chloride sample (TiCl₂ or TiCl₃)

Inert atmosphere glovebox

Spatula and weighing paper

Calibrated sample holder of known volume

Methodology:

Sample Preparation (In Glovebox): All sample handling must be performed inside a glovebox

under an inert atmosphere (e.g., Argon or Nitrogen).

Weigh the empty, clean, and dry sample holder on the analytical balance. Record the mass

(m_holder).

Add the titanium chloride sample to the holder. The amount should be sufficient to occupy a

significant portion of the chamber volume for accuracy.

Weigh the sample holder containing the sample. Record the mass (m_total).

Calculate the mass of the sample: m_sample = m_total - m_holder.

Instrument Calibration: Calibrate the gas pycnometer according to the manufacturer's

instructions, typically using a certified calibration sphere of known volume.
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Volume Measurement: a. Seal the sample holder and transfer it from the glovebox to the

pycnometer, minimizing any exposure to air. b. Place the sealed sample holder into the

pycnometer's analysis chamber. c. Purge the system multiple times with the analysis gas

(high-purity helium) to remove any residual air. d. Initiate the analysis sequence. The

instrument will automatically pressurize a reference chamber, expand the gas into the

sample chamber, and calculate the volume of the solid based on the pressure change

(Boyle's Law).[9] e. Repeat the measurement multiple times (e.g., 5-10 cycles) until a stable

volume reading (V_sample) is obtained.

Density Calculation: a. Use the measured sample mass and the instrument-provided sample

volume to calculate the density (ρ). b. The formula for density is: ρ = m_sample / V_sample

The following workflow visualizes the key steps in this protocol.
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1. Weigh empty sample holder (m_holder)
in glovebox

2. Add sample and weigh again (m_total)

3. Calculate sample mass
(m_sample = m_total - m_holder)

4. Seal holder and place in pycnometer

5. Purge system with Helium gas

6. Run automated volume analysis

7. Obtain stable sample volume (V_sample)

8. Calculate Density
(ρ = m_sample / V_sample)

Click to download full resolution via product page

Diagram 3: Workflow for Density Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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